Cas no 2386464-50-0 (Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate
• CAS No: 2386464-50-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6415877
• PubChem ID: 68047765
• Update Time: 2025-06-28

Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate
• 2386464-50-0
• SCHEMBL10150809
• EN300-6472583
• Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H21NO2/c1-6-7-12(5)8-13(9-12)10(14)15-11(2,3)4/h6H,1,7-9H2,2-5H3
• InChI Key： RVDNPUPGLNDQRS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(CC=C)C1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS: 2386464-50-0) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS: 2386464-50-0) is a versatile azetidine-based building block that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique azetidine ring and tert-butyl carbamate protecting group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent NMDA receptor antagonists. Researchers utilized Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate to develop a series of novel compounds showing promising activity in neuroprotection assays. The allyl group present in the molecule proved particularly valuable for further functionalization through click chemistry approaches, enabling rapid generation of diverse compound libraries for biological screening.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) describes the use of this azetidine derivative in creating novel COX-2 inhibitors. The researchers exploited the compound's rigid azetidine core to design molecules with improved selectivity profiles compared to traditional NSAIDs. Molecular modeling studies revealed that derivatives of Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate could effectively bind to the COX-2 active site while minimizing interactions with COX-1, potentially reducing gastrointestinal side effects.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access this compound and its derivatives. A 2024 publication in Organic Letters details a novel asymmetric synthesis route that significantly improves the enantiomeric purity of the final product. This advancement is particularly important as many biological targets show stereoselective responses to drug candidates. The new synthetic approach employs a chiral auxiliary-mediated cyclization strategy, achieving >99% ee for the desired (R)-enantiomer.

The compound's stability and reactivity profile have also been systematically investigated. Recent physicochemical characterization studies (Eur. J. Pharm. Sci., 2024) have provided valuable data on its solubility, partition coefficient, and thermal stability. These properties make Tert-butyl 3-methyl-3-(prop-2-en-1-yl)azetidine-1-carboxylate particularly suitable for formulation development, with several research groups exploring its potential in prodrug strategies for improved drug delivery.

Looking forward, the unique structural features of this azetidine derivative continue to inspire new research directions. Current investigations are exploring its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, where its compact yet functionalizable structure could help address the molecular weight challenges often encountered in this emerging therapeutic modality. Additionally, its potential in covalent inhibitor design is being evaluated, leveraging the reactivity of the allyl group for targeted covalent modification of biological targets.